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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Therapeutic Potential of SQ 11,447

This document serves as a foundational guide to the chemical entity SQ 11,447. Despite a

comprehensive search of publicly available scientific literature and databases, SQ 11,447
remains a largely uncharacterized molecule. This guide provides all available information on its

chemical identity and structure, while highlighting the current knowledge gap regarding its

biological activity and potential therapeutic applications.

Chemical Identity and Structure
SQ 11,447 is a chemical compound with the systematic IUPAC name 1-[2-[3-

(dimethylamino)propylsulfanyl]phenyl]-3-methylurea. Its chemical formula is C13H21N3OS,

and it has a molecular weight of 267.39 g/mol .

Table 1: Chemical Identifiers for SQ 11,447
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Identifier Value

IUPAC Name
1-[2-[3-(dimethylamino)propylsulfanyl]phenyl]-3-

methylurea

Molecular Formula C13H21N3OS

Molecular Weight 267.39 g/mol

CAS Number 33406-68-7

PubChem CID 193155

InChI Key LNAUGIJFFGNNRW-UHFFFAOYSA-N

SMILES CNC(=O)NC1=CC=CC=C1SCCCN(C)C

Current Understanding of Biological Activity
As of the date of this report, there is no publicly available data detailing the biological activity,

mechanism of action, or pharmacological properties of SQ 11,447. Extensive searches of

scientific literature and clinical trial registries have not yielded any studies associated with this

specific compound.

The core structure of SQ 11,447 contains a urea moiety, a functional group present in many

biologically active compounds. Urea and thiourea derivatives have been explored for a wide

range of therapeutic applications, including but not limited to:

Anticancer agents: Certain urea derivatives have demonstrated cytotoxic effects against

various cancer cell lines.

Enzyme inhibitors: The urea functional group can participate in hydrogen bonding and other

interactions within enzyme active sites, leading to inhibitory activity.

Receptor modulators: Compounds containing urea motifs have been developed as agonists

or antagonists for various cell surface and nuclear receptors.

The presence of a thioether and a dimethylamino group in SQ 11,447 further adds to its

chemical complexity and potential for biological interactions. However, without experimental

data, any discussion of its therapeutic potential remains speculative.
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Potential Future Research Directions
Given the lack of existing research, SQ 11,447 represents a novel chemical entity for

exploration. A logical workflow for investigating its therapeutic potential would involve a series

of screening and profiling experiments.

Diagram 1: Proposed Workflow for Investigating SQ 11,447
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Click to download full resolution via product page

Caption: A logical progression for the initial investigation of SQ 11,447.

Conclusion
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SQ 11,447 is a defined chemical structure that is currently a blank slate in the landscape of

pharmacological research. This guide provides the foundational chemical information

necessary for any researcher interested in exploring its potential. The absence of existing data

presents a unique opportunity for novel discovery. Future research efforts, beginning with broad

screening campaigns, will be essential to unlock any therapeutic promise held by this molecule.

This document will be updated as any new information regarding the biological activity and

potential applications of SQ 11,447 becomes publicly available.

To cite this document: BenchChem. [In-depth Technical Guide: SQ 11,447 - A Compound
Awaiting Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218931/docs#in-depth-technical-guide-sq-11-447-a-
compound-awaiting-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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